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Compound of Interest

Compound Name:
2-(Difluoromethoxy)benzyl

bromide

Cat. No.: B1349796 Get Quote

An In-depth Technical Guide for Laboratory Professionals

This guide provides comprehensive initial safety and handling protocols for 2-
(Difluoromethoxy)benzyl bromide, a compound utilized in pharmaceutical synthesis, material

science, and as a building block in organic chemistry.[1] Due to its chemical properties, strict

adherence to safety measures is imperative to mitigate potential risks. This document is

intended for researchers, scientists, and drug development professionals.

Hazard Identification and Classification
2-(Difluoromethoxy)benzyl bromide is classified as a hazardous substance. The primary

hazards associated with this compound are severe skin corrosion and eye damage.[1][2] It is

crucial to understand and mitigate these risks through proper handling and the use of personal

protective equipment.

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[1][2]

GHS Pictograms:

Corrosive[1]
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Physical and Chemical Properties
Understanding the physical and chemical properties of 2-(Difluoromethoxy)benzyl bromide is

fundamental to its safe handling and storage.

Property Value Source

Molecular Formula C₈H₇BrF₂O [3][4]

Molecular Weight 237.04 g/mol [3][4]

Appearance
Colorless to pale yellow or light

orange liquid/solid
[3]

Flash Point 108 °C [1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling 2-
(Difluoromethoxy)benzyl bromide to prevent personal exposure.

PPE Type Specification Rationale

Eye Protection
Chemical safety goggles and

face shield.

To protect against severe eye

damage from splashes.[2][5]

Hand Protection Chemical-resistant gloves.
To prevent severe skin burns

upon contact.[2][5]

Skin and Body Protection
Protective clothing, long-

sleeved.

To avoid skin contact and

burns.[2][5]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, use a

NIOSH/MSHA approved

respirator.

To prevent irritation of the

respiratory system.[5][6]
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Proper handling and storage procedures are critical to maintaining the integrity of the

compound and ensuring a safe laboratory environment.

Handling:

Work in a well-ventilated area, such as a chemical fume hood.[2]

Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.[2]

Do not eat, drink, or smoke in the handling area.[2]

Wash hands thoroughly with soap and water after handling.[2]

Keep containers securely sealed when not in use.[2]

Avoid physical damage to containers.[2]

Storage:

Store in original, tightly sealed containers.[2]

Store in a cool, dry, and well-ventilated area.[2]

Store away from incompatible materials such as strong bases, oxidizing agents, alcohols,

and ammonia.[1][2]

Do not use aluminum or galvanized containers for storage.[2]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[6][7] Removal of contact

lenses should only be done by skilled personnel.

[2]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[6][7] Seek immediate

medical attention.[2]

Inhalation

Move the exposed person to fresh air. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.[2][7] Inhalation of vapors may cause

lung edema, which can be delayed up to 24

hours.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[8][9]

Spill and Disposal Procedures
Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment.[2]

Contain the spill using inert materials like sand, earth, or vermiculite.[2]

Collect the absorbed material into a suitable, labeled container for disposal.[2]

Clean the spill area thoroughly.
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Waste Disposal:

Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the product to enter drains or waterways.[5]

Reactivity and Incompatibilities
2-(Difluoromethoxy)benzyl bromide is a reactive compound.[1]

Incompatible Materials: Strong bases, oxidizing agents, alcohols, and ammonia.[1]

Hazardous Decomposition Products: Combustion may produce carbon monoxide, carbon

dioxide, and other toxic fumes.[2]

Reactivity: The bromine atom can be displaced by various nucleophiles.[1] The

difluoromethoxy group can influence electrophilic aromatic substitution reactions.[1]

Experimental Workflow & Safety Checkpoints
The following diagram illustrates the logical workflow for safely handling 2-
(Difluoromethoxy)benzyl bromide, from preparation to post-experiment cleanup.
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Preparation Phase

Handling & Experimentation

Post-Experiment Cleanup

Review SDS

Don PPE
(Goggles, Gloves, Lab Coat)

Prepare Fume Hood
& Spill Kit

Weigh/Measure Compound
in Fume Hood

Proceed to Handling

Perform Reaction
(Maintain Ventilation)

Monitor Reaction for
Exothermic Events

Quench Reaction Mixture
(If applicable)

Reaction Complete

Dispose of Waste in
Designated Containers

Decontaminate Glassware
& Work Area

Remove PPE & Wash Hands

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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